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Compound of Interest

Compound Name: 5-Methylnicotinic acid
CAS No.: 3222-49-9
Cat. No.: B1295713
Get Quote
. J

5-Methylnicotinic acid, also known by its IUPAC name 5-methylpyridine-3-carboxylic acid, is a
derivative of nicotinic acid (Vitamin B3).[1][2][3] While structurally simple, this compound has
emerged as a crucial and versatile intermediate in a multitude of fields, including
pharmaceuticals, agrochemicals, and material science.[1][3][4] Its significance lies in its utility
as a molecular building block, enabling the synthesis of more complex and high-value
molecules.[1] This guide provides a comprehensive technical overview of its history, detailed
synthesis methodologies, and diverse applications, tailored for researchers and professionals
in chemical and drug development.

Core Chemical Identity

To establish a clear baseline, the fundamental properties of 5-Methylnicotinic acid are
summarized below.
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Property Value Source
CAS Number 3222-49-9 [1][2][5]
Molecular Formula C7H7NO2 [11[2][5]
Molecular Weight 137.14 g/mol [11[2][5]
Appearance White to off-white solid/powder  [1][4]
Melting Point 210-220 °C [1][4]
Synonyms z;:l:gethylpyridine-3-carboxy|ic (1176}

The Synthetic Journey: Elucidating the Path to 5-
Methylnicotinic Acid

The history of 5-Methylnicotinic acid is intrinsically linked to the development of its synthetic
routes. While a singular "discovery" event is not prominently documented, its emergence
corresponds with the advancement of selective oxidation techniques for pyridine derivatives.
The primary and most established industrial method involves the oxidation of 3,5-
dimethylpyridine, commonly known as 3,5-lutidine.

Methodology 1: Oxidation of 3,5-Dimethylpyridine with
Potassium Permanganate

This classical approach remains a widely practiced method for producing high-purity 5-
Methylnicotinic acid.[4][5][7] The process leverages the strong oxidizing power of potassium
permanganate (KMnQOa) to convert one of the two methyl groups of 3,5-lutidine into a carboxylic
acid.

Causality of Experimental Design: The core challenge of this synthesis is achieving mono-
oxidation. Using a strong oxidant like KMnOa inevitably leads to the over-oxidation of some
starting material, producing the by-product 3,5-pyridinedicarboxylic acid.[7] The entire
downstream process is therefore designed around a crucial insight: the significant difference in
solubility between the desired product and this key by-product at varying pH levels. This
differential solubility is exploited for efficient separation and purification.[7]
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Experimental Protocol: The following protocol is a synthesis of methodologies described in the
literature.[4][5][7]

Reaction Setup: 3,5-lutidine is charged into a reactor containing water as the solvent. The
reaction is typically performed at a controlled temperature, often between 25-35°C.[5][7]

o Oxidant Addition: Potassium permanganate is added portion-wise over several hours (e.g.,
4-5 hours) while maintaining the temperature. This controlled addition is critical to manage
the exothermic nature of the reaction and improve selectivity.[5][7]

e Reaction & Quenching: The reaction mixture is stirred for an extended period (e.g., 16-20
hours) at a slightly elevated temperature (e.g., 30-45°C) to ensure completion.[5]

e By-product Removal (MnOz): The reaction produces a solid by-product, manganese dioxide
(MnO2), which is removed by filtration.[5][7]

 Purification Step 1 (By-product Precipitation): The pH of the filtrate is adjusted to ~0.5 with a
strong acid like concentrated hydrochloric acid.[7] At this highly acidic pH, the by-product
3,5-pyridinedicarboxylic acid precipitates and is removed by centrifugation or filtration.

 Purification Step 2 (Product Precipitation): The pH of the remaining filtrate is then raised to
~3.0.[7] In this pH range, the target compound, 5-Methylnicotinic acid, becomes insoluble
and precipitates, allowing for its collection by centrifugation.

o Final Recrystallization: The collected crude product is further purified by recrystallization from
a solvent such as ethanol to achieve high purity (=99%).[5][7]
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Workflow for KMnOa4+-mediated synthesis and purification.
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Methodology 2: Oxidation with Hydrogen Peroxide and
Sulfuric Acid

An alternative synthetic route avoids the use of potassium permanganate and the associated
manganese waste. This method employs hydrogen peroxide (H20:2) in concentrated sulfuric
acid as the oxidation system.[8][9]

Causality of Experimental Design: This reaction is highly temperature-dependent. At lower
temperatures (90-100°C), the reaction tends to produce 3,5-lutidine-N-oxide. However, it was
discovered that at higher temperatures (110-150°C), the hydrogen peroxide system effectively
oxidizes one of the methyl groups to a carboxylic acid.[8][9] This method's advantage lies in its
operational simplicity and the avoidance of heavy metal oxidants, although it requires handling
highly corrosive media at elevated temperatures. The yield for this process can exceed 60%.[9]

Experimental Protocol:

Reaction Setup: 3,5-lutidine is added to concentrated sulfuric acid, which acts as the solvent
and catalyst.[8][9]

o Oxidant Addition: Hydrogen peroxide (e.g., 5-30% concentration) is added dropwise to the
mixture.[9]

e Heating: The reaction is heated to 110-150°C (optimally 110-130°C) and held for 5-20 hours.
[9]

o Workup: After cooling, the mixture is filtered. The pH of the filtrate is adjusted to 3-4 to
precipitate the 5-Methylnicotinic acid product, which is then collected.[9]

Applications and Industrial Significance

The value of 5-Methylnicotinic acid is defined by its applications as a key intermediate. Its
structure is a versatile scaffold used across several industries.[1]

o Pharmaceuticals: This is the most prominent area of application. It serves as a critical
starting material in the synthesis of various active pharmaceutical ingredients (APIs).[1][3] A
notable example is in one of the synthetic routes for Rupatadine, a potent second-generation
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antihistamine used for treating allergic rhinitis.[8][9][10] It is also widely used in research
targeting neurological disorders.[1][3]

o Agrochemicals: The compound is used to produce certain pesticides and herbicides,
contributing to crop protection strategies.[1][3]

» Derivatives for Cosmetics: The esterified form, Methyl 5-methylnicotinate, is used in skincare
and cosmetic formulations.[11][12] It is recognized for its ability to stimulate skin
microcirculation.[11]

e Research and Materials Science: In a laboratory setting, it is used to study metabolic
pathways and enzyme interactions.[1][3] Furthermore, its ability to act as a ligand in
coordination chemistry opens research avenues in catalysis and the development of
advanced materials like polymers and coatings.[1][3]
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Key application pathways for 5-Methylnicotinic acid.

Safety and Handling

According to aggregated GHS information, 5-Methylnicotinic acid is classified as an irritant.[2]
[4] Appropriate personal protective equipment should be used when handling the compound.

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]

» H335: May cause respiratory irritation.[2]

Conclusion

From its synthesis via controlled oxidation to its role as a foundational piece in drug and
chemical manufacturing, 5-Methylnicotinic acid stands as a testament to the utility of
functionalized pyridine heterocycles. While not a household name itself, its importance is
underscored by the high-value products it helps create. The ongoing refinement of its
synthesis, aiming for greener and more efficient methods, ensures that 5-Methylnicotinic acid
will remain a relevant and indispensable intermediate for researchers and industry
professionals alike.
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¢ 5-Methyl Nicotinic Acid - Jubilant Ingrevia. (URL:)
¢ 5-Methylnicotinic acid, 97% - Fisher Scientific. (URL:)
¢ 5-Methyl-nicotinic acid methyl ester - ChemBK. (URL:)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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